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Compound of Interest

Compound Name: Ethionamide sulfoxide-D3

Cat. No.: B15599479 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized compounds like Ethionamide sulfoxide-D3.

While a specific Safety Data Sheet (SDS) for Ethionamide sulfoxide-D3 is not readily

available, this guide provides essential, immediate safety and logistical information based on

data from closely related compounds and established laboratory safety protocols. The following

procedures are designed to foster a secure research environment and build deep trust by

providing value beyond the product itself.

Immediate Safety and Logistical Information
Ethionamide sulfoxide-D3 is the deuterated analog and a major metabolite of Ethionamide,

an antimycobacterial compound.[1] The parent compound, Ethionamide, is considered a

hazardous substance.[2] Therefore, it is prudent to handle Ethionamide sulfoxide-D3 with a

high degree of caution.

Hazard Assessment:

Based on the hazardous nature of Ethionamide, assume that Ethionamide sulfoxide-D3 may

be harmful if swallowed, and there is limited evidence of it being a carcinogenic agent.[2] It may

also pose a risk to an unborn child.[2] Direct contact with the eyes may cause transient

discomfort, and as a solid, it can form combustible dust clouds.[2]

Storage and Stability:
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Proper storage is crucial to maintain the integrity of the compound.

Parameter Value Source

Storage Temperature 2-8°C Refrigerator [1]

Shipping Conditions Ambient Temperature [1]

Stability ≥ 4 years (for Ethionamide-d3) [3]

Molecular Formula C8H7D3N2OS [1]

Molecular Weight 185.26 [1][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure.

PPE Category Item Specification Rationale

Hand Protection Nitrile gloves

Best protection

against bases, oils,

and many solvents.[5]

Prevents skin contact.

Eye Protection
Chemical splash

goggles

Must be worn when

there is a risk of

splashing.[6][7]

Protects eyes from

splashes and dust.

Body Protection Laboratory coat
Long-sleeved and

properly fitted.

Protects skin and

personal clothing from

contamination.

Respiratory Protection
N95 respirator or

higher

Recommended when

handling the powder

outside of a certified

chemical fume hood.

Avoids inhalation of

fine dust particles.[8]

Operational Plan: From Receipt to Disposal
A step-by-step approach ensures safety at every stage of handling.
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1. Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE (gloves and lab coat) during inspection.

Verify that the container is properly labeled and sealed.

2. Storage:

Store the compound in a designated, locked refrigerator at 2-8°C.[1]

Ensure the storage area is well-ventilated.

Keep the container tightly closed.

3. Handling and Use:

All handling of Ethionamide sulfoxide-D3 powder should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[9]

Use dedicated spatulas and weighing boats.

Avoid generating dust.[2] If weighing out the powder, do so carefully.

For preparing solutions, add the solvent slowly to the powder. Ethionamide-d3 is soluble in

DMSO and Methanol.[3][10]

4. Spill Management:

Minor Spills:

Alert personnel in the immediate area.

Wear appropriate PPE.

Gently cover the spill with an absorbent material to avoid raising dust.
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Dampen the absorbent material with water before sweeping it into a designated waste

container.[2]

Clean the spill area with soap and water.

Major Spills:

Evacuate the area immediately.

Alert emergency responders.

Restrict access to the area.

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

Chemical Waste: All solid waste (contaminated gloves, weighing boats, etc.) and unused

Ethionamide sulfoxide-D3 should be collected in a clearly labeled, sealed hazardous waste

container.

Liquid Waste: Solutions containing Ethionamide sulfoxide-D3 should be collected in a

separate, labeled hazardous liquid waste container.

Disposal Method: Dispose of all waste through a licensed chemical waste management

company. Do not pour chemical waste down the sink.[11][12]

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for safely preparing a stock solution of Ethionamide sulfoxide-
D3.

Materials:

Ethionamide sulfoxide-D3 solid
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Anhydrous Dimethyl sulfoxide (DMSO)

Appropriate glassware (e.g., volumetric flask)

Micropipettes and sterile, filtered tips

Vortex mixer

Procedure:

Don all required PPE (lab coat, nitrile gloves, chemical splash goggles).

Perform all work within a certified chemical fume hood.

Allow the container of Ethionamide sulfoxide-D3 to equilibrate to room temperature before

opening to prevent condensation.

Carefully weigh the desired amount of Ethionamide sulfoxide-D3 powder onto a weighing

boat.

Transfer the powder to a volumetric flask.

Add a portion of the DMSO to the flask, cap it, and gently swirl to dissolve the solid.

Once dissolved, add DMSO to the final volume mark.

Cap the flask and vortex gently to ensure a homogenous solution.

Label the stock solution clearly with the compound name, concentration, solvent, date of

preparation, and your initials.

Store the stock solution in a tightly sealed container at the recommended storage

temperature.

Visualizing the Workflow
A clear workflow diagram can help in visualizing and adhering to safety procedures.
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Workflow for Safe Handling of Ethionamide Sulfoxide-D3
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Caption: A flowchart outlining the key steps for the safe handling of Ethionamide sulfoxide-
D3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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